Cas no 882182-43-6 ((1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 882182-43-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1120393
• PubChem ID: 16228168
• Update Time: 2025-10-31

(1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid
• 882182-43-6
• EN300-108127
• 2-Azabicyclo[2.2.1]heptane-1-carboxylic acid, (1R,4S)-
• SCHEMBL4190764
• AKOS026740787
• HKUIKOCWQUWKQK-CAHLUQPWSA-N
• 2-Azabicyclo[2.2.1]heptane-1-carboxylicacid,(1R,4S)-
• (1R,4R)-2-azabicyclo[2.2.1]heptane-1-carboxylic acid

• Inchi： 1S/C7H11NO2/c9-6(10)7-2-1-5(3-7)4-8-7/h5,8H,1-4H2,(H,9,10)/t5-,7+/m0/s1
• InChI Key： HKUIKOCWQUWKQK-CAHLUQPWSA-N
• SMILES： OC([C@]12CC[C@H](CN1)C2)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid

Comprehensive Overview of (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 882182-43-6)

The compound (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 882182-43-6) is a structurally unique bicyclic amino acid derivative that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo framework and carboxylic acid functionality make it a versatile building block for drug discovery, particularly in the development of chiral intermediates and bioactive molecules. Researchers are increasingly exploring its potential in asymmetric synthesis and medicinal chemistry, aligning with the growing demand for high-purity enantiomers in the pharmaceutical industry.

One of the key reasons for the rising interest in (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid is its role in peptide mimetics and enzyme inhibitors. The compound's rigid bicyclic structure mimics natural peptide backbones, making it valuable for designing therapeutic agents targeting neurological and metabolic disorders. Recent studies highlight its applicability in GPCR modulation and protease inhibition, topics frequently searched in academic and industrial databases. This aligns with the broader trend of structure-activity relationship (SAR) optimization, a hot topic in drug design.

From a synthetic perspective, CAS No. 882182-43-6 is often discussed in the context of stereoselective synthesis and catalysis. The compound's (1R,4S) configuration poses challenges in large-scale production, driving innovations in chiral resolution and enantioselective catalysis. These aspects resonate with current industry priorities, such as green chemistry and cost-effective manufacturing, which are frequently queried in AI-driven literature searches. The compound's stability under various pH conditions further enhances its utility in formulation development.

In the realm of computational chemistry, (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid serves as a model for studying molecular docking and conformational analysis. Its bridged ring system provides insights into steric constraints and hydrogen bonding patterns, topics trending in cheminformatics forums. Additionally, its logP and solubility profiles are critical parameters for ADMET predictions, a recurring theme in preclinical research queries.

The commercial availability of CAS No. 882182-43-6 through specialized chemical suppliers has expanded its use in high-throughput screening (HTS) campaigns. Its inclusion in fragment-based drug discovery (FBDD) libraries underscores its relevance in modern hit-to-lead optimization. This aligns with frequent searches on lead compound identification and scaffold hopping, reflecting the compound's interdisciplinary appeal.

In summary, (1R,4S)-2-Azabicyclo[2.2.1]heptane-1-carboxylic acid represents a nexus of structural novelty and practical utility. Its applications span pharmacology, synthetic chemistry, and computational modeling, addressing contemporary challenges in small molecule therapeutics. As research progresses, this compound is poised to remain a focal point in discussions about next-generation drug candidates and chiral synthons.